Cas no 389614-53-3 ([Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene)
[Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene is a hypervalent iodine(III) reagent widely utilized in organic synthesis for its selective oxidative properties. This compound serves as an efficient electrophilic oxidant, enabling the functionalization of various substrates under mild conditions. Its key advantages include high reactivity in C–H and C–C bond activation, as well as its ability to facilitate sulfonyloxylation and hydroxylation reactions with precision. The 2,4-dinitrobenzenesulfonyloxy (DNs) moiety enhances its stability and solubility, making it suitable for diverse synthetic applications. Its robust performance in constructing complex molecular architectures underscores its utility in medicinal chemistry and materials science. Handling requires standard precautions for oxidizing agents.
389614-53-3 structure
Product Name:[Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene
CAS No:389614-53-3
MF:C12H9IN2O8S
MW:468.177934408188
CID:1084115
PubChem ID:11236711
Update Time:2025-05-28
[Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene Chemical and Physical Properties
Names and Identifiers
-
- [Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene
- {[(2,4-Dinitrophenyl)sulfonyl]oxy}(hydroxy)phenyl-λ<sup>3</sup>-iodane
- [HTEA]CF3CO2
- 09746_FLUKA
- 09747_FLUKA
- AG-F-57905
- CTK8G3603
- triethylamine trifluoroacetate
- triethylamine trifluoroacetic acid
- triethylamine-TFA
- Triethylamine-Trifluoroacetic acid 2M:2M solution
- Triethylammonium trifluoroacetate solution
- Trifluoroacetic acid - triethylamine 2M:1M solution
- {[(2,4-dinitrophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda3-iodane
- [hydroxy(2,4-dinitrobenzenesulfonyloxy)iodo]benzene
- RZPUKSKGAKGPRU-UHFFFAOYSA-N
- [hydroxy(phenyl)-lambda3-iodanyl] 2,4-dinitrobenzenesulfonate
- (hydroxy(2,4-dinitrobenzenesulfonyloxy)iodo)benzene
- ((2,4-dinitrophenylsulfonyloxy)hydroxyiodo)benzene
- HDNIB
- 389614-53-3
- hydroxy phenyl 2,4-dinitrobenzene-1-sulfonoperoxoyl iodide
- AKOS022182587
- A50872
- SCHEMBL573439
- PhI(ODNs)OH
- HDNIB;[Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene
- BCP30722
-
- Inchi: 1S/C12H9IN2O8S/c16-13(9-4-2-1-3-5-9)23-24(21,22)12-7-6-10(14(17)18)8-11(12)15(19)20/h1-8,16H
- InChI Key: RZPUKSKGAKGPRU-UHFFFAOYSA-N
- SMILES: I(C1C=CC=CC=1)(O)OS(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 467.91243g/mol
- Monoisotopic Mass: 467.91243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 164Ų
[Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00CNAK-250mg |
PhI(ODNs)OH |
389614-53-3 | 95% | 250mg |
$368.00 | 2024-05-03 | |
| 1PlusChem | 1P00CNAK-1g |
PhI(ODNs)OH |
389614-53-3 | 95% | 1g |
$722.00 | 2024-05-03 | |
| A2B Chem LLC | AF89260-250mg |
PhI(ODNs)OH |
389614-53-3 | 95% | 250mg |
$324.00 | 2024-04-20 | |
| A2B Chem LLC | AF89260-1g |
PhI(ODNs)OH |
389614-53-3 | 95% | 1g |
$624.00 | 2024-04-20 |
[Hydroxy-(2,4-dinitrobenzenesulfonyloxy)iodo] benzene Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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